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Compound Name: (s)-2-Amino-6-heptynoic acid
CAS No.: 835627-45-7
Cat. No.: B164735
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Introduction: (s)-2-Amino-6-heptynoic acid is a non-proteinogenic amino acid characterized
by a seven-carbon backbone, an amine group at the alpha-position (C2), and a terminal alkyne
functionality. This unique structure makes it a valuable building block in medicinal chemistry
and chemical biology, particularly for the introduction of a bioorthogonal handle for "click"
chemistry modifications of peptides and proteins. Accurate spectroscopic characterization is
paramount for confirming the identity and purity of this compound. This guide provides a
detailed overview of the expected Mass Spectrometry (MS) and Nuclear Magnetic Resonance
(NMR) data for (s)-2-Amino-6-heptynoic acid, based on established principles of
spectroscopic analysis and data from analogous compounds, given the absence of publicly
available experimental spectra for this specific molecule.

Molecular Structure and Properties

The foundational step in any spectroscopic analysis is a clear understanding of the molecule's
structure and fundamental properties.

e Molecular Formula: C7H11NO2
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e Molecular Weight (Molar Mass): 141.17 g/mol [1]

o Exact Mass: 141.078978594 Da[2][3]

The structure, with atom numbering for NMR assignment, is presented below.
Caption: Molecular structure of (s)-2-Amino-6-heptynoic acid with atom numbering.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and elemental
composition of a molecule. Electrospray ionization (ESI) is a soft ionization technique well-
suited for amino acids, as it typically preserves the molecular ion.[4]

Experimental Protocol: Electrospray lonization Mass
Spectrometry (ESI-MS)

A standard protocol for the ESI-MS analysis of a novel amino acid would be as follows:

o Sample Preparation: Dissolve approximately 1 mg of (s)-2-Amino-6-heptynoic acid in 1 mL
of a suitable solvent system, such as 50:50 acetonitrile:water with 0.1% formic acid. The
formic acid aids in the protonation of the molecule in positive ion mode.

 Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)
equipped with an ESI source.

« Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe
pump at a flow rate of 5-10 pL/min.

o MS Parameters (Positive lon Mode):
o lonization Mode: ESI+
o Capillary Voltage: 3.5 - 4.5 kV

o Nebulizing Gas (N2): Set to an appropriate pressure for a stable spray.
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o Drying Gas (N2): Set to a temperature (e.g., 200-300 °C) and flow rate to facilitate
desolvation.

o Mass Range: Scan from m/z 50 to 500.

o Tandem MS (MS/MS): To elucidate fragmentation patterns, select the protonated molecular
ion ([M+H]™") for collision-induced dissociation (CID). Apply a range of collision energies (e.g.,
10-40 eV) to induce fragmentation.

Predicted Mass Spectrum Data

The high-resolution mass spectrum is expected to show a prominent peak for the protonated

molecule.
Predicted lon Formula Calculated m/z
[M+H]* [C7H12NO2]* 142.0863
[M+Na]* [C7H11NNaO2]* 164.0682

Predicted Fragmentation Pattern

The fragmentation of protonated amino acids is well-characterized and typically involves
neutral losses from the functional groups and cleavage of the side chain.[5][6]

e Loss of Water ((M+H - H20]*): A common fragmentation pathway, resulting in an ion at m/z
124.0757.

e Loss of Formic Acid ([M+H - HCOOH]*): Decarboxylation is a characteristic fragmentation,
leading to an iminium ion at m/z 96.0913.

» Alpha-Cleavage: Cleavage of the bond between the alpha-carbon and the side chain is also
possible, though may be less favorable than the losses mentioned above.

Summary of Predicted Key Fragments:
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Fragment lon Predicted m/z Description
[M+H]* 142.0863 Protonated molecular ion
Loss of water from the
[M+H - H20]* 124.0757 _ _
carboxylic acid
[M+H - HCOOH]* 96.0913 Loss of formic acid

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. For (s)-2-Amino-6-heptynoic acid, 'H and 13C NMR are essential for structural

confirmation.

Experimental Protocol: *H and **C NMR

Sample Preparation: Dissolve 5-10 mg of the amino acid in 0.6-0.7 mL of a suitable
deuterated solvent. Deuterated water (D20) is a common choice for amino acids. A small
amount of DCI or NaOD can be added to shift the pH and improve solubility or sharpen
peaks if needed. Alternatively, for protected forms of the amino acid, deuterated chloroform
(CDCls) or methanol-d4 (CDsOD) can be used.[7]

Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for good
signal dispersion.[8]

'H NMR Acquisition:
o Acquire a standard one-dimensional *H spectrum.
o Typical spectral width: 0-12 ppm.

o If using D20, the amine and carboxylic acid protons will exchange with deuterium and will
not be observed.

13C NMR Acquisition:

o Acquire a proton-decoupled 13C spectrum.
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o Typical spectral width: 0-180 ppm.

o DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be run to
differentiate between CH, CHz, and CHs groups.

. NMR Analysis
Sample Preparation
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Caption: General workflow for spectroscopic analysis of a novel amino acid.

Predicted *H NMR Spectrum (400 MHz, D20)

The chemical shifts are predicted based on the known ranges for amino acids and the
electronic effects of the alkyne group.
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) Predicted
Predicted . )
] ) Predicted Coupling .
Proton(s) Chemical Shift o Rationale
Multiplicity Constant (J,
(3, ppm)

Hz)

Adjacent to the
electron-
withdrawing

Ha (C2-H) 3.8-4.0 Triplet (1) ~6-7 amine and
carboxyl groups.
Coupled to the

two Hp protons.

Diastereotopic
protons adjacent
i to the chiral
HpB (C3-H2) 19-21 Multiplet (m) -
center and
coupled to Ha

and Hy.

Aliphatic
Hy (C4-H2) 1.6-1.8 Multiplet (m) - methylene

protons.

Methylene
protons adjacent
Hd (C5-Hz2) 22-24 Multiplet (m) - to the alkyne
group, expected
to be deshielded.

Terminal alkyne
proton with
characteristic
Alkyne-H (C7-H) 25-27 Triplet (t) ~2.5 long-range
coupling to the
C5 methylene

protons.

Predicted **C NMR Spectrum (100 MHz, D20)
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The predicted chemical shifts are based on typical values for amino acids and alkynes.

Predicted Chemical Shift ]
Carbon Rationale

(3, ppm)

Typical chemical shift for a
C1 (COOH) 173-176 carboxylic acid carbon in an
amino acid.

Alpha-carbon of an amino

C2 (a-C) 53 - 56 _
acid.
C3 30-33 Aliphatic methylene carbon.
C4 23-26 Aliphatic methylene carbon.
Aliphatic methylene carbon
C5 17 - 20 _
adjacent to the alkyne.
Deshielded sp-hybridized
C6 (Alkyne) 82 -85
carbon of the alkyne.
Shielded terminal sp-
C7 (Alkyne) 70-73 hybridized carbon of the
alkyne.
Conclusion

This technical guide provides a comprehensive set of predicted spectroscopic data for (s)-2-
Amino-6-heptynoic acid. While experimental verification is essential, these predictions,
grounded in established spectroscopic principles and data from analogous compounds, offer a
robust framework for researchers and scientists to identify and characterize this valuable
unnatural amino acid. The provided protocols outline standard methodologies for acquiring
high-quality NMR and MS data, ensuring the integrity and reliability of future experimental
findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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